Cas no 546142-02-3 (Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-)

Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]- structure
546142-02-3 structure
Product Name:Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-
CAS No:546142-02-3
MF:C15H10N4
MW:246.26670217514
CID:1590296
Update Time:2024-09-12

Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-
    • Inchi: 1S/C15H10N4/c16-11-12-4-3-5-13(10-12)14-7-9-19(18-14)15-6-1-2-8-17-15/h1-10H
    • InChI Key: LQROCYQCXGUXNA-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(C2C=CN(C3=NC=CC=C3)N=2)=C1

Computed Properties

  • Exact Mass: 246.0907

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Melting Point: 149-150 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 462.1±30.0 °C(Predicted)
  • PSA: 54.5
  • pka: 1.15±0.19(Predicted)
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